Cas no 81569-53-1 (5-Thiazolecarboxylicacid, 2-bromo-4-propyl-, methyl ester)

• Product name: 5-Thiazolecarboxylicacid, 2-bromo-4-propyl-, methyl ester
• CAS No: 81569-53-1
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 708125
• PubChem ID: 13015617

5-Thiazolecarboxylicacid, 2-bromo-4-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-bromo-4-propyl-, methyl ester
• 5-Thiazolecarboxylicacid,2-bromo-4-propyl-,methylester(9CI)
• 81569-53-1
• Methyl 2-bromo-4-propyl-1,3-thiazole-5-carboxylate

• Inchi： InChI=1S/C8H10BrNO2S/c1-3-4-5-6(7(11)12-2)13-8(9)10-5/h3-4H2,1-2H3
• InChI Key： DOLQIQLCNVXVCE-UHFFFAOYSA-N
• SMILES： CCCC1=C(SC(=N1)Br)C(=O)OC

Computed Properties

• Exact Mass: 262.96156g/mol
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų
• XLogP3: 3.4